Cas no 37808-68-7 (Phenol, methylenebis[(2-propenyl)-)

Phenol, methylenebis[(2-propenyl)- structure
37808-68-7 structure
Product Name:Phenol, methylenebis[(2-propenyl)-
CAS No:37808-68-7
MF:C19H20O2
MW:280.360905647278
CID:1486236
PubChem ID:70154918
Update Time:2025-04-21

Phenol, methylenebis[(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-hydroxy-6-prop-2-enylphenyl)methyl]-3-prop-2-enylphenol
    • ABLKLIFVATWCNG-UHFFFAOYSA-N
    • 37808-68-7
    • DTXSID10741710
    • SCHEMBL7656097
    • 2,2'-Methylenebis[3-(prop-2-en-1-yl)phenol]
    • Phenol, methylenebis[(2-propenyl)-
    • Inchi: 1S/C19H20O2/c1-3-7-14-9-5-11-18(20)16(14)13-17-15(8-4-2)10-6-12-19(17)21/h3-6,9-12,20-21H,1-2,7-8,13H2
    • InChI Key: ABLKLIFVATWCNG-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(CC=C)=C1CC1C(=CC=CC=1CC=C)O

Computed Properties

  • Exact Mass: 280.1464
  • Monoisotopic Mass: 280.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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